Cas no 1806333-44-7 (3,4-Difluoropyridine-5-acetic acid)

• Product Name: 3,4-Difluoropyridine-5-acetic acid
• CAS No: 1806333-44-7
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4905730
• Update Time: 2025-07-22

3,4-Difluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoropyridine-5-acetic acid

• Inchi： 1S/C7H5F2NO2/c8-5-3-10-2-4(7(5)9)1-6(11)12/h2-3H,1H2,(H,11,12)
• InChI Key： NOHIAQJLLNFMRE-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.5
• Topological Polar Surface Area: 50.2

Additional information on 3,4-Difluoropyridine-5-acetic acid

3,4-Difluoropyridine-5-acetic acid (CAS No. 1806333-44-7): An Emerging Compound in Medicinal Chemistry

3,4-Difluoropyridine-5-acetic acid (CAS No. 1806333-44-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluoropyridine derivatives, which have shown promise in various biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The chemical structure of 3,4-Difluoropyridine-5-acetic acid is characterized by a pyridine ring with fluorine atoms at the 3 and 4 positions, and an acetic acid group at the 5 position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 3,4-Difluoropyridine-5-acetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3,4-Difluoropyridine-5-acetic acid has also shown significant anti-cancer activity. Research conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The antimicrobial properties of 3,4-Difluoropyridine-5-acetic acid have also been explored. A study published in the Journal of Antimicrobial Chemotherapy found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind this activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The synthesis of 3,4-Difluoropyridine-5-acetic acid has been optimized through various synthetic routes to improve yield and purity. One common method involves the reaction of 3,4-difluoropyridine with an appropriate acylating agent under controlled conditions. This synthetic approach has been refined to ensure high efficiency and scalability, making it suitable for large-scale production.

The safety profile of 3,4-Difluoropyridine-5-acetic acid has been evaluated through extensive preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 3,4-Difluoropyridine-5-acetic acid (CAS No. 1806333-44-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical potential.